Cas no 497256-48-1 (Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, 2-methylpropyl ester)

• Product name: Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, 2-methylpropyl ester
• CAS No: 497256-48-1
• MF: C₁₇H₁₉NO₄S
• Molecular Weight: 333.40206360817
• CID: 1542672

Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, 2-methylpropyl ester Properties

Names and Identifiers

• Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-, 2-methylpropyl ester

• Inchi： 1S/C17H19NO4S/c1-12(2)11-22-17(19)13-3-7-15(8-4-13)23(20,21)16-9-5-14(18)6-10-16/h3-10,12H,11,18H2,1-2H3
• InChIKey： BMTFTIYBXCDZPB-UHFFFAOYSA-N
• SMILES： C(OCC(C)C)(=O)C1=CC=C(S(C2=CC=C(N)C=C2)(=O)=O)C=C1

Computed Properties

• 精确分子量: 333.10357

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 521.2±35.0 °C(Predicted)
• PSA: 86.46
• 酸度系数(pKa): 0.95±0.10(Predicted)